N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide

• IUPAC Name: N-[(E)-1-(5-chlorothiophen-2-yl)ethylideneamino]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C12H11ClN2O2S/c1-7(10-3-4-11(13)18-10)14-15-12(16)9-5-6-17-8(9)2/h3-6H,1-2H3,(H,15,16)/b14-7+
• InChI Key: NIUBNVKFALJABN-VGOFMYFVSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NN=C(C)C2=CC=C(S2)Cl
• Isomeric SMILES: CC1=C(C=CO1)C(=O)N/N=C(\C)/C2=CC=C(S2)Cl
• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.75 g/mol
• Solubility: 1.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide, also known as CTEF, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a furohydrazide derivative that contains a thienyl group and a chloro substituent. CTEF has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide is not fully understood. However, it is believed that the compound exerts its effects by inhibiting certain enzymes that are involved in cell growth and proliferation. N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-proliferative and pro-apoptotic effects, N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide has also been shown to possess anti-inflammatory properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide in lab experiments is its relatively low toxicity. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. However, one limitation of using N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide is its limited solubility in aqueous solutions. This can make it difficult to administer the compound in certain experimental settings.

Future Directions

There are several potential future directions for research on N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide. One area of interest is in the development of novel cancer therapies that incorporate N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide. Another potential area of research is in the study of the compound's anti-inflammatory properties, which may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further investigation into the mechanism of action of N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide may provide insights into the fundamental processes of cell growth and division.

Scientific Research Applications

N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is in the field of cancer treatment. N'-[1-(5-chloro-2-thienyl)ethylidene]-2-methyl-3-furohydrazide has been shown to exhibit anti-proliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.